Cas no 138024-24-5 (1,7-Tetrasiloxanediol, 1,1,3,3,5,5,7-heptamethyl-7-phenyl-)

• Product Name: 1,7-Tetrasiloxanediol, 1,1,3,3,5,5,7-heptamethyl-7-phenyl-
• CAS No: 138024-24-5
• MF: C₁₃H₂₈O₅Si₄
• MW: 376.700428009033
• CID: 1248661
• PubChem ID: 15019990
• Update Time: 2025-04-20

1,7-Tetrasiloxanediol, 1,1,3,3,5,5,7-heptamethyl-7-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,7-Tetrasiloxanediol, 1,1,3,3,5,5,7-heptamethyl-7-phenyl-
• hydroxy-[[[hydroxy(dimethyl)silyl]oxy-dimethylsilyl]oxy-dimethylsilyl]oxy-methyl-phenylsilane
• 138024-24-5
• SCHEMBL7509272
• 1,1,3,3,5,5,7-Heptamethyl-7-phenyltetrasiloxane-1,7-diol
• NS00125014
• DTXSID20567049

• Inchi： 1S/C13H28O5Si4/c1-19(2,14)16-20(3,4)17-21(5,6)18-22(7,15)13-11-9-8-10-12-13/h8-12,14-15H,1-7H3
• InChI Key： RJTUIXZDEWONHF-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(O[Si](C)(C1C=CC=CC=1)O)O[Si](C)(C)O[Si](C)(C)O

Computed Properties

• Exact Mass: 376.10138013g/mol
• Monoisotopic Mass: 376.10138013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.2Ų